Relay catalysis using a gold(i) complex/Brønsted acid binary system for the synthesis of bezoxasiloles†

RSC Advances Pub Date: 2013-12-18 DOI: 10.1039/C3RA47149G

Abstract

A strategy for the synthesis of synthetically useful benzoxasilole derivatives by combining a gold(I) complex/Brønsted acid binary system and a temporary silicon tether method has been developed that involves relay catalytic cascade intramolecular allylation of alkynes by a gold(I) complex and addition of silanols to enones by a Brønsted acid.

Graphical abstract: Relay catalysis using a gold(i) complex/Brønsted acid binary system for the synthesis of bezoxasiloles
Relay catalysis using a gold(i) complex/Brønsted acid binary system for the synthesis of bezoxasiloles†
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